Cas no 1243369-80-3 (3-Cyclopropoxy-4-methyl-benzaldehyde)

• Product Name: 3-Cyclopropoxy-4-methyl-benzaldehyde
• CAS No: 1243369-80-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6620676
• PubChem ID: 72232853
• Update Time: 2026-03-11

3-Cyclopropoxy-4-methyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropoxy-4-methyl-benzaldehyde
• 3-CYCLOPROPOXY-4-METHYLBENZALDEHYDE
• MB67733
• 1243369-80-3

• Inchi： 1S/C11H12O2/c1-8-2-3-9(7-12)6-11(8)13-10-4-5-10/h2-3,6-7,10H,4-5H2,1H3
• InChI Key： QWDAMHOHQDGDRR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1C)C1CC1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Cyclopropoxy-4-methyl-benzaldehyde

Comprehensive Overview of 3-Cyclopropoxy-4-methyl-benzaldehyde (CAS No. 1243369-80-3): Properties, Applications, and Industry Insights

3-Cyclopropoxy-4-methyl-benzaldehyde (CAS No. 1243369-80-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This cyclopropyl-substituted benzaldehyde derivative features a unique molecular structure combining a methyl group at the 4-position and a cyclopropoxy moiety at the 3-position of the benzene ring. Such structural characteristics make it valuable for designing novel drug intermediates and functional materials.

The compound's aldehyde functional group provides reactivity for condensation, reduction, and nucleophilic addition reactions, while the cyclopropyl ring contributes steric effects and metabolic stability—properties highly sought after in modern medicinal chemistry. Recent literature highlights its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with current trends in personalized medicine development.

From a synthetic perspective, 1243369-80-3 exemplifies the growing demand for multifunctional aromatic aldehydes in asymmetric synthesis. Its electron-rich benzene core allows selective modifications, addressing industry needs for highly selective chemical transformations. Analytical data shows characteristic IR absorption at ~1690 cm^-1 (C=O stretch) and distinctive ¹H NMR signals between δ 9-10 ppm for the formyl proton—key identifiers for quality control.

Environmental and regulatory aspects of 3-Cyclopropoxy-4-methyl-benzaldehyde comply with green chemistry principles, as evidenced by its biodegradability profile. This positions it favorably against traditional halogenated benzaldehydes, responding to the pharmaceutical industry's shift toward sustainable synthetic routes. Computational studies predict favorable drug-likeness parameters (LogP ~2.1, TPSA ~35 Ų), making it relevant for fragment-based drug discovery platforms.

Market analysts note increasing patent activity involving CAS 1243369-80-3, particularly in anti-inflammatory and neuroprotective agent development. The compound's balanced lipophilicity (clogP 2.3) enables blood-brain barrier penetration—a critical factor for CNS drug candidates. These applications resonate with current healthcare priorities addressing neurodegenerative diseases and chronic inflammation disorders.

Handling and storage recommendations for this benzaldehyde derivative emphasize protection from light and oxidation, with suggested storage under inert atmosphere at 2-8°C. Such stability data assists pharmaceutical manufacturers in maintaining compound integrity throughout supply chains. The material's compatibility with common organic solvents (DMSO, ethanol, dichloromethane) facilitates its incorporation into diverse synthetic protocols.

Emerging research explores the compound's potential in material science applications, particularly as a precursor for liquid crystal materials and organic semiconductors. The cyclopropyl-oxygen linkage introduces conformational constraints valuable for controlling molecular alignment—an essential parameter in optoelectronic device development. This multidisciplinary utility reflects the convergence of chemical innovation across therapeutic and technological domains.

Quality specifications for 3-Cyclopropoxy-4-methyl-benzaldehyde typically require ≥95% purity (HPLC), with strict controls on residual solvents and heavy metals. Advanced purification techniques like preparative HPLC or recrystallization from hexane/ethyl acetate mixtures achieve pharmaceutical-grade material. These standards address the growing industry emphasis on impurity profiling in drug development pipelines.

The compound's structure-activity relationships continue to be investigated through computational modeling and high-throughput screening approaches. Such studies reveal how the steric effects of the cyclopropoxy group influence molecular recognition—a hot topic in rational drug design communities. These investigations align with pharmaceutical industry investments in AI-driven molecular property prediction tools.

Supply chain data indicates stable availability of CAS 1243369-80-3 through specialized fine chemical suppliers, with current pricing reflecting its high-purity niche application status. The development of scalable synthetic routes remains an active research area, particularly focusing on catalytic oxidation methods and protecting group strategies that improve atom economy—key considerations for cost-effective production.